molecular formula C12H10Br2N2O3 B11812162 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Cat. No.: B11812162
M. Wt: 390.03 g/mol
InChI Key: VVCXUBNBMJONMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrazole core substituted with two bromine atoms (positions 4 and 3-aryl) and a carboxylic acid group (position 5). Structural analogs and related pyrazole derivatives have been studied for applications in pharmaceuticals, agrochemicals, and materials science .

Properties

Molecular Formula

C12H10Br2N2O3

Molecular Weight

390.03 g/mol

IUPAC Name

4-bromo-5-(3-bromo-4-methoxyphenyl)-2-methylpyrazole-3-carboxylic acid

InChI

InChI=1S/C12H10Br2N2O3/c1-16-11(12(17)18)9(14)10(15-16)6-3-4-8(19-2)7(13)5-6/h3-5H,1-2H3,(H,17,18)

InChI Key

VVCXUBNBMJONMV-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C(=N1)C2=CC(=C(C=C2)OC)Br)Br)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions. One common approach is to start with the bromination of 3-methoxybenzoic acid to obtain 3-bromo-4-methoxybenzoic acid . This intermediate can then undergo further reactions, such as coupling with a pyrazole derivative, to form the final compound. The reaction conditions often involve the use of brominating agents like N-bromosuccinimide (NBS) and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction pathways as described above. The process would be optimized for yield and purity, with careful control of reaction conditions such as temperature, pressure, and the use of solvents and catalysts.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like lithium aluminum hydride (LiAlH4), and nucleophiles like sodium methoxide (NaOCH3). Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and the use of appropriate solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation of the methoxy group can yield 4-bromo-3-(3-bromo-4-formylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, while substitution of bromine atoms can produce derivatives with different functional groups.

Scientific Research Applications

Material Science

Advanced Materials : The compound is utilized in the formulation of advanced materials such as polymers and coatings. Its unique chemical properties can enhance the durability and resistance of materials to environmental factors, making it suitable for applications in protective coatings and composites .

Agricultural Chemistry

Herbicide and Fungicide Development : As an intermediate in the synthesis of agricultural chemicals, this compound plays a crucial role in developing herbicides and fungicides that improve crop yields by protecting plants from pests and diseases .

Biochemical Research

Enzyme Interaction Studies : The compound may be employed in biochemical assays to study interactions with enzymes or receptors, crucial for understanding its mechanism of action and potential therapeutic uses. Techniques such as molecular docking and fluorescence spectroscopy could be utilized to elucidate these interactions .

Case Studies

Recent research has focused on the biological activities associated with pyrazole derivatives:

Antimicrobial Efficacy

A study published in ACS Omega evaluated multiple pyrazole derivatives, revealing significant antimicrobial activity linked to structural modifications similar to those found in our compound.

Anti-inflammatory Mechanisms

Research has demonstrated that pyrazole derivatives can effectively reduce inflammation in animal models without severe side effects, suggesting potential therapeutic applications for compounds like 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid.

Cytotoxicity Profiles

Comparative analyses have shown that compounds with bromine substitutions exhibit enhanced anticancer activity, indicating the potential of this compound in cancer research .

Mechanism of Action

The mechanism of action of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets. The bromine and methoxy groups can participate in various biochemical pathways, potentially affecting enzyme activity or receptor binding. The exact molecular targets and pathways depend on the specific application and biological context .

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Physical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Storage Conditions
Target Compound C₁₂H₁₀Br₂N₂O₃* ~402.0 3-(3-Bromo-4-methoxyphenyl), 4-Br, COOH Not reported
4-Bromo-1-methyl-1H-pyrazole-5-carboxylic acid C₅H₅BrN₂O₂ 233.06 4-Br, 1-Me, COOH Dry, room temp
4-Bromo-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid C₁₁H₉BrN₂O₃ 313.11 4-Br, 3-(4-MeOPh), COOH Not reported

Table 2. Functional Group Impact on Properties

Substituent Effect on Properties
3-Bromo-4-methoxyphenyl Increases lipophilicity and steric bulk; enhances halogen bonding and π-π stacking
Carboxylic acid (-COOH) Improves solubility, enables hydrogen bonding, and facilitates derivatization
Trifluoromethyl (-CF₃) Enhances metabolic stability and acidity; reduces basicity

Biological Activity

4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a complex organic compound that belongs to the pyrazole family, characterized by its unique molecular structure and functional groups. This compound has garnered interest due to its potential biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is C12H10Br2N2O3C_{12}H_{10}Br_2N_2O_3. Its structure features:

  • A pyrazole ring with a carboxylic acid group.
  • Two bromine atoms which enhance its chemical reactivity.
  • A methoxy group that may influence its biological interactions.

Biological Activity

Research into the biological activity of this compound reveals several potential effects:

1. Anti-inflammatory Activity

Compounds within the pyrazole family have been investigated for their anti-inflammatory properties. For instance, studies have shown that certain pyrazole derivatives can inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory process. While specific data on 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is limited, its structural similarities to known anti-inflammatory agents suggest it may exhibit similar effects.

2. Antimicrobial Effects

The presence of bromine and methoxy substituents in the compound may enhance its antimicrobial activity. Pyrazole derivatives have demonstrated effectiveness against various bacterial strains and fungi. The mechanism often involves disrupting microbial cell membranes or inhibiting essential metabolic pathways .

3. Analgesic Properties

Pyrazole derivatives are also recognized for their analgesic effects. Compounds such as phenylbutazone, which share structural features with 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, have been shown to alleviate pain through COX inhibition and modulation of inflammatory mediators .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique aspects of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid against structurally similar compounds:

Compound NameStructural FeaturesUnique Aspects
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acidContains only one bromine atomSimpler structure with fewer substituents
4-Bromo-5-nitro-1H-pyrazoleContains a nitro group instead of methoxyDifferent electronic properties due to nitro group
Methyl 4-bromo-1H-pyrazole-3-carboxylateEster derivativeMore reactive due to ester functionality

This table illustrates how the dual bromine substituents and methoxy group in our compound may influence its biological activity differently compared to simpler derivatives.

Case Studies and Research Findings

Recent studies have explored the synthesis and biological evaluation of pyrazole derivatives, emphasizing their potential therapeutic applications:

  • Synthesis Methodology : The synthesis typically involves multi-step organic reactions that require careful control of conditions to achieve high yields .
  • Biological Evaluation : Investigations into the anticancer properties of pyrazole derivatives have indicated significant growth inhibition in various cancer cell lines, suggesting that similar evaluations for 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid could yield valuable insights into its therapeutic potential .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.